Cas no 2229284-86-8 (2-(1-ethylcyclobutyl)-2-methylpropan-1-ol)

• Product Name: 2-(1-ethylcyclobutyl)-2-methylpropan-1-ol
• CAS No: 2229284-86-8
• MF: C₁₀H₂₀O
• MW: 156.265203475952
• CID: 5914054
• PubChem ID: 165661005
• Update Time: 2025-06-29

2-(1-ethylcyclobutyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethylcyclobutyl)-2-methylpropan-1-ol
• 2229284-86-8
• EN300-1769794

• Inchi： 1S/C10H20O/c1-4-10(6-5-7-10)9(2,3)8-11/h11H,4-8H2,1-3H3
• InChI Key： HCNFTFKLNGYCCL-UHFFFAOYSA-N
• SMILES： OCC(C)(C)C1(CC)CCC1

Computed Properties

• Exact Mass: 156.151415257g/mol
• Monoisotopic Mass: 156.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(1-ethylcyclobutyl)-2-methylpropan-1-ol

Introduction to 2-(1-ethylcyclobutyl)-2-methylpropan-1-ol (CAS No: 2229284-86-8)

2-(1-ethylcyclobutyl)-2-methylpropan-1-ol, identified by the Chemical Abstracts Service Number (CAS No) 2229284-86-8, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in synthetic chemistry and as a building block for more complex molecular architectures. The presence of both cyclobutyl and ethyl substituents on a tertiary alcohol backbone introduces fascinating stereochemical and electronic properties, making it a subject of extensive investigation in academic and industrial laboratories.

The structural motif of 2-(1-ethylcyclobutyl)-2-methylpropan-1-ol consists of a cyclobutyl ring substituted with an ethyl group, attached to a propanol backbone with an additional methyl group at the second carbon position. This specific arrangement imparts distinct physicochemical properties, including solubility characteristics and reactivity profiles, which are critical for its utility in various chemical transformations. The compound’s ability to serve as a chiral or non-chiral precursor in the synthesis of fine chemicals and pharmaceutical intermediates has been explored in several recent studies.

In the realm of pharmaceutical research, the derivatives of 2-(1-ethylcyclobutyl)-2-methylpropan-1-ol have been investigated for their potential biological activity. The cycloalkyl group and the alcohol moiety provide a scaffold that can be modified to target specific biological pathways. For instance, modifications at the cyclobutyl ring or the hydroxyl group have shown promise in developing compounds with anti-inflammatory or analgesic properties. Recent advancements in medicinal chemistry have highlighted the importance of such structural motifs in designing molecules with enhanced binding affinity and selectivity.

The synthesis of 2-(1-ethylcyclobutyl)-2-methylpropan-1-ol involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Techniques such as Grignard reactions, nucleophilic substitutions, and catalytic hydrogenations are commonly employed in its preparation. The development of efficient synthetic routes is crucial for scaling up production, which is essential for both academic research and industrial applications. Researchers have been focusing on optimizing these synthetic pathways to minimize side reactions and improve atom economy, aligning with green chemistry principles.

From a computational chemistry perspective, the molecular structure of 2-(1-ethylcyclobutyl)-2-methylpropan-1-ol has been subjected to extensive molecular modeling studies. These studies aim to elucidate the compound’s conformational preferences, electronic distribution, and intermolecular interactions. Advanced computational methods, including density functional theory (DFT) calculations and molecular dynamics simulations, have provided valuable insights into its behavior in different environments. Such computational analyses are instrumental in guiding experimental design and predicting the compound’s reactivity in various chemical processes.

The applications of 2-(1-ethylcyclobutyl)-2-methylpropan-1-ol extend beyond pharmaceuticals into materials science and specialty chemicals. Its unique structural features make it a viable candidate for developing novel polymers or liquid crystals with tailored properties. Additionally, the compound’s alcohol functionality allows for further derivatization into esters, ethers, or other functional groups, expanding its utility in synthetic chemistry. The growing demand for specialized chemicals with unique properties has positioned this compound as a valuable asset in modern chemical synthesis.

In conclusion, 2-(1-ethylcyclobutyl)-2-methylpropan-1-ol (CAS No: 2229284-86-8) represents a fascinating molecule with diverse potential applications. Its structural complexity and functional versatility make it an attractive subject for further research in organic synthesis, pharmaceutical development, and materials science. As our understanding of molecular interactions deepens, compounds like this one are expected to play increasingly important roles in advancing chemical innovation across multiple disciplines.